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Compound of Interest

Compound Name: 2-Chloro-5-nitroquinoline

Cat. No.: B041700 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential, immediate safety and logistical information for the

proper disposal of 2-Chloro-5-nitroquinoline, a heterocyclic organic compound utilized in

various research applications. Adherence to these procedures is critical for minimizing

environmental impact and safeguarding personnel.

Disclaimer: The following procedures are synthesized from safety data sheets of structurally

similar compounds and general hazardous waste disposal guidelines. It is imperative to consult

your institution's Environmental Health and Safety (EHS) department and a licensed

professional waste disposal service to ensure full compliance with local, state, and federal

regulations.

Core Principles of Chemical Waste Management
The disposal of 2-Chloro-5-nitroquinoline, as a chlorinated nitroaromatic compound, falls

under the regulations for hazardous waste. Under no circumstances should this chemical be

disposed of in the regular trash or down the sanitary sewer.[1][2] The generator of the waste is

legally responsible for its management from creation to final disposal.[1]

Key steps in the disposal process include:

Waste Determination: Classify the waste as hazardous. Due to its chemical structure (a

chlorinated nitroaromatic), 2-Chloro-5-nitroquinoline should be presumed hazardous.[1]
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Segregation: Keep halogenated waste streams separate from non-halogenated ones.[1] This

facilitates proper treatment and can reduce disposal costs. Aqueous and organic waste

streams should also be kept separate.[1]

Containment: Use compatible, non-reactive, and clearly labeled containers with tightly

sealing caps.[1] The original container is often the best choice for waste accumulation.[3]

Professional Disposal: All chemical waste must be handled by a licensed hazardous waste

disposal company.[3]

Step-by-Step Disposal Procedure
Personal Protective Equipment (PPE) and Preparation:

Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a

lab coat.

If there is a risk of generating dust, a NIOSH-approved respirator is necessary.[3]

Ensure that a safety shower and eyewash station are easily accessible.[3]

Conduct all handling and preparation for disposal in a well-ventilated area, preferably

within a chemical fume hood.[3]

Handling of Unused or Waste Product:

Do not mix 2-Chloro-5-nitroquinoline waste with other chemical waste streams unless

explicitly permitted by your EHS department.[3]

Keep the waste in its original, clearly labeled container whenever possible.[3] If the original

container is compromised, transfer the waste to a compatible, properly labeled secondary

container.[3]

The container must be securely sealed to prevent any leaks or spills.[4]

Spill and Contamination Cleanup:

In case of a spill, evacuate the immediate area.[3]
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For small dry spills, carefully sweep up the material, avoiding dust generation.[3]

Place all contaminated materials, including cleaning supplies, into a suitable, sealed, and

labeled container for hazardous waste disposal.[3]

Storage and Final Disposal:

Store the sealed waste container in a designated, well-ventilated hazardous waste storage

area.[4] This area should be away from heat and sparks.[4]

Contact your institution's EHS department or a licensed hazardous waste disposal

company to arrange for collection.

Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) for 2-
Chloro-5-nitroquinoline or a document outlining its hazardous characteristics based on

similar compounds.[3]

Quantitative Data Summary
For safe handling and disposal, it is crucial to be aware of the physical and chemical properties

of 2-Chloro-5-nitroquinoline and related compounds. The following table summarizes key

data points gathered from various sources.
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Parameter Value/Information Source(s)

Chemical Formula C₉H₅ClN₂O₂ [5]

Molecular Weight 208.6 g/mol [5]

Appearance
Yellow to orange crystalline

solid
[6]

Solubility

Sparingly soluble in water;

more soluble in organic

solvents

[6]

Primary Hazards

Based on analogous

compounds: Skin irritant,

serious eye irritant, may cause

respiratory irritation.

[3]

Incompatible Materials

Based on analogous

compounds: Strong oxidizing

agents, strong bases.

[3][7]

Disposal Decision Workflow
The following diagram illustrates the logical steps to be taken when preparing 2-Chloro-5-
nitroquinoline for disposal.
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Start: Generation of
2-Chloro-5-nitroquinoline Waste

Is the waste in its
original, intact container?

Transfer to a compatible,
labeled, and sealed container.

No

Place in a designated
hazardous waste

accumulation area.

Yes

Segregate from non-halogenated
and incompatible wastes.

Contact EHS or licensed
waste disposal service

for pickup.

Provide necessary
documentation (e.g., SDS).

End: Waste properly
disposed of.

Click to download full resolution via product page

Caption: Disposal workflow for 2-Chloro-5-nitroquinoline.
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By following these guidelines, laboratory professionals can ensure the safe and compliant

disposal of 2-Chloro-5-nitroquinoline, contributing to a culture of safety and environmental

responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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